Ethyl (1-methyl-2-oxopyrrolidin-3-yl)(oxo)acetate

• Molecular Formula: C9H13NO4
• Molecular Weight: 199.20 g/mol
• IUPAC Name: ethyl 2-(1-methyl-2-oxopyrrolidin-3-yl)-2-oxoacetate
• InChI: InChI=1S/C9H13NO4/c1-3-14-9(13)7(11)6-4-5-10(2)8(6)12/h6H,3-5H2,1-2H3
• InChI Key: QGHCXDHZMRQGOX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)C1CCN(C1=O)C

Description

Ethyl (1-methyl-2-oxopyrrolidin-3-yl)(oxo)acetate is a useful research compound. Its molecular formula is C9H13NO4 and its molecular weight is 199.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

13.20 g of 60% NaH (in paraffin oil) (0.33 mol) was added to 100 ml of dry diethyl ether. With vigorous stirring, 19.83 g (0.20 mol) of N-methylpyrrolidone were added. Then within one hour 121.30 g (0.83 mol) of diethyl oxalate were added dropwise. After the addition the suspension was heated to 40° C. and stirred for 21 hours. The reaction mixture was then cooled in an ice bath, mixed with 66 ml 5M HCl and the resulting 2-phase mixture was filtered once. Then the two phases were separated, and the aqueous phase was extracted twice with 100 ml diethyl ether. The combined ethereal phases were dried over Na2SO4 and concentrated on a rotary evaporator to dryness. The oily residue was cooled to −80° C. and mixed with 200 ml diethyl ether. The resulting brown solid was filtered off and recrystallized from heptane. This gave 5.2 g product as white needles.